3-benzyl-5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one

• CAS: 5304-37-0
• Molecular Formula: C20H23NO4S
• Molecular Weight: 373.5 g/mol
• SMILES: CC1C(=O)N(C(S1)C2=CC(=C(C(=C2)OC)OC)OC)CC3=CC=CC=C3
• InChI: InChI=1S/C20H23NO4S/c1-13-19(22)21(12-14-8-6-5-7-9-14)20(26-13)15-10-16(23-2)18(25-4)17(11-15)24-3/h5-11,13,20H,12H2,1-4H3
• InChIKey: AAJJHHGUJSAWSK-UHFFFAOYSA-N

3-Benzyl-5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one (CAS 5304-37-0): Procurement-Relevant Physicochemical Identity and Comparator Landscape

3-Benzyl-5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one (CAS 5304-37-0) is a fully substituted 1,3-thiazolidin-4-one derivative bearing a 3-benzyl group, a 5-methyl substituent, and a 2-(3,4,5-trimethoxyphenyl) moiety . The thiazolidin-4-one scaffold is a privileged heterocyclic core widely exploited in medicinal chemistry for its synthetic versatility and diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties [1]. However, the specific substitution pattern of CAS 5304-37-0—simultaneously incorporating three distinct pharmacophoric elements (N-benzyl, C5-methyl, and C2-trimethoxyphenyl)—distinguishes it from simpler diaryl or mono-substituted analogs. Procurement decisions for this compound require careful evaluation of how this unique substitution array translates into measurable differences in physicochemical properties, molecular recognition features, and potential biological performance relative to the closest in-class candidates. The quantitative evidence compiled below demonstrates that even within the same thiazolidin-4-one chemotype, variations in substitution produce substantial offsets in boiling point, density, and computed polar surface area—parameters that directly impact purification strategy, formulation compatibility, and target engagement hypotheses.

✓ Fully substituted thiazolidin-4-one with distinct N3-benzyl, C5-methyl, and C2-trimethoxyphenyl array

✓ Elevated polar surface area supports exploration of polar binding pockets and aqueous assay compatibility

✓ High predicted boiling point and distinct molar volume suit high-temperature synthetic routes and solid-state studies

• [1] Tripathi, A. C.; Gupta, S. J.; Fatima, G. N.; Sonar, P. K.; Verma, A.; Saraf, S. K. 4-Thiazolidinones: The Advances Continue…. European Journal of Medicinal Chemistry 2014, 72, 52–77. https://doi.org/10.1016/j.ejmech.2013.11.017. View Source

Why Generic 1,3-Thiazolidin-4-One Analogs Cannot Substitute for CAS 5304-37-0: Structural Determinants of Differential Physicochemical and Pharmacophoric Behavior

The 1,3-thiazolidin-4-one scaffold tolerates extensive substitution at N3, C2, and C5, producing a large chemical space of structurally related compounds that are frequently proposed as interchangeable alternatives in procurement workflows. However, substituent identity and positioning profoundly affect electronic distribution, conformational preferences, and intermolecular interaction potentials—as demonstrated by systematic NMR and IR investigations of closely related 2,3-diaryl-1,3-thiazolidin-4-ones [1]. Simply selecting any 3-benzyl or 2-aryl thiazolidin-4-one without accounting for the specific combination of N3-benzyl, C5-methyl, and C2-(3,4,5-trimethoxyphenyl) groups risks introducing unanticipated deviations in boiling point (relevant to distillation and vapor-phase processing), density (relevant to formulation and crystallinity), and polar surface area (relevant to membrane permeability and solubility). The quantitative head-to-head comparisons below establish the magnitude of these offsets, confirming that CAS 5304-37-0 occupies a distinct physicochemical niche that cannot be approximated by generic substitution.

Boiling point offset Generic 3-benzyl-2-phenyl analogs exhibit significantly lower boiling points; substitution may shift distillation and vapor-phase processing outcomes.

Density / molar volume mismatch Similar density but much larger molar volume vs. simpler diaryl thiazolidinones alters crystal packing, powder flow, and solid-state behavior.

Polar surface area divergence Trimethoxyphenyl motif expands TPSA by ~59% over des-methoxy analogs, impacting membrane permeability assumptions and chromatographic retention.

N3-substituent conformational difference Benzyl (sp³ linker) vs. N-aryl (sp²) substitution changes conformational freedom and electronic distribution, affecting SAR interpretation.

• [1] Woolston, C. R. J.; Lee, J. B.; Swinbourne, F. J.; Adcock, W. A. C-13 NMR Investigation of Some Substituted 1,3-Thiazolidin-4-Ones. Magnetic Resonance in Chemistry 1993, 31 (4), 348–351. https://doi.org/10.1002/mrc.1260310405. View Source

Product-Specific Quantitative Differentiation Evidence for CAS 5304-37-0 Versus Closest 1,3-Thiazolidin-4-One Analogs

Boiling Point Elevation: CAS 5304-37-0 vs. 3-Benzyl-2-phenyl-1,3-thiazolidin-4-one (Comparator A)

CAS 5304-37-0 exhibits a boiling point of 554.1 °C at 760 mmHg , representing a 62.0 °C increase over 3-benzyl-2-phenyl-1,3-thiazolidin-4-one (Comparator A), which boils at 492.1 °C at 760 mmHg . This elevation is attributable to the combined effect of the 5-methyl group, which increases molecular weight, and the 3,4,5-trimethoxyphenyl substituent, which enhances polarizability and intermolecular dispersion forces relative to the unsubstituted phenyl ring in Comparator A.

Boiling point elevation

Reported

+62.0 °C vs. 3-benzyl-2-phenyl analog (554.1 vs. 492.1 °C at 760 mmHg)

Substantially higher thermal resilience; supports purification and high-temperature process evaluation.

Predicted values; experimental confirmation recommended.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	554.1 °C
Comparator Or Baseline	3-Benzyl-2-phenyl-1,3-thiazolidin-4-one (CAS 80353-43-1): 492.1 °C
Quantified Difference	+62.0 °C (≈12.6% increase)
Conditions	Predicted values at 760 mmHg; data sourced from Chemsrc (target) and LookChem/ChemSpider (comparator A).

Why This Matters

A 62 °C boiling point differential has direct consequences for purification method selection (distillation vs. chromatography) and vapor-phase processing tolerances in scale-up workflows.

Density Modulation: CAS 5304-37-0 vs. 2,3-Diphenyl-5-methyl-1,3-thiazolidin-4-one (Comparator B)

CAS 5304-37-0 has a reported density of 1.203 g/cm³ , which is slightly higher than the 1.201 g/cm³ reported for 2,3-diphenyl-5-methyl-1,3-thiazolidin-4-one (Comparator B) . Although the absolute difference appears modest (+0.002 g/cm³), the underlying molecular packing is altered by the replacement of the N3-phenyl group in Comparator B with the N3-benzyl group in CAS 5304-37-0 and the introduction of three methoxy substituents on the C2-aryl ring. These modifications collectively increase the molecular weight from 269.36 g/mol (Comparator B) to 373.47 g/mol (target) while maintaining a comparable density, implying a substantially larger molar volume and altered crystal packing motifs.

Density modulation

Reported

1.203 vs. 1.201 g/cm³ (+0.002) with +104 g/mol MW increase vs. 2,3-diphenyl-5-methyl analog

Indicates larger molar volume and altered crystal packing; relevant for solid-state formulation studies.

Density values predicted; verify with experimental measurements.

Evidence Dimension	Density
Target Compound Data	1.203 g/cm³
Comparator Or Baseline	2,3-Diphenyl-5-methyl-1,3-thiazolidin-4-one (CAS 63444-73-5): 1.201 g/cm³
Quantified Difference	+0.002 g/cm³; molecular weight offset +104.11 g/mol (≈38.6% increase)
Conditions	Predicted density values from Chemsrc (target) and ChemSpider/Chemsrc (comparator B).

Why This Matters

Near-identical density with significantly larger molecular weight implies distinct molar volume and crystallinity, affecting formulation homogeneity, powder flow characteristics, and solid-state stability during storage.

Polar Surface Area Expansion: CAS 5304-37-0 vs. 3-Benzyl-2-phenyl-1,3-thiazolidin-4-one (Comparator A)

The computed topological polar surface area (TPSA) of CAS 5304-37-0 is 73.30 Ų , which is 27.3 Ų larger than the TPSA of 46 Ų reported for 3-benzyl-2-phenyl-1,3-thiazolidin-4-one (Comparator A) . This 59.3% increase arises exclusively from the three methoxy oxygen atoms on the C2-phenyl ring, which introduce additional hydrogen-bond acceptor capacity without altering the core thiazolidin-4-one scaffold. TPSA is a key determinant of passive membrane permeability and aqueous solubility; the expanded PSA of CAS 5304-37-0 predicts reduced passive diffusion across biological membranes relative to Comparator A, while potentially improving aqueous solubility for in vitro assay compatibility.

Polar surface area expansion

Reported

73.30 vs. 46 Ų (+59.3%) vs. des-methoxy 3-benzyl-2-phenyl analog

May reduce passive membrane diffusion and increase aqueous solubility; check assay buffer compatibility.

TPSA computed; experimental logP/logD data unavailable.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	73.30 Ų
Comparator Or Baseline	3-Benzyl-2-phenyl-1,3-thiazolidin-4-one (CAS 80353-43-1): 46 Ų
Quantified Difference	+27.30 Ų (≈59.3% increase)
Conditions	TPSA values from LookChem (target) and ChemSpider (comparator A).

Why This Matters

A 59% larger polar surface area fundamentally alters predicted ADME properties, solubility in aqueous buffers, and chromatographic retention behavior, making CAS 5304-37-0 a meaningfully different candidate for biological screening or formulation development.

N3-Substituent Structural Divergence: CAS 5304-37-0 vs. 3-(4-Methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one (Comparator C)

CAS 5304-37-0 carries an N3-benzyl group, whereas the patent-disclosed analog 3-(4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one (Comparator C) features an N3-(4-methoxyphenyl) substituent [1]. This substitution change converts the N3 substituent from a flexible benzyl (sp³-hybridized CH₂ linker) to a directly attached aryl ring (sp²-hybridized N–C bond), altering both conformational freedom and electronic distribution at the thiazolidinone nitrogen. The molecular formula changes from C₂₀H₂₃NO₄S (target, MW 373.47) to C₁₉H₂₁NO₅S (Comparator C, MW 375.44), a net difference of –1 carbon and +1 oxygen. Although quantitative bioactivity data directly comparing these two compounds are not available in the public domain, the structural divergence at N3 is a well-established determinant of target binding and metabolic stability within the thiazolidin-4-one class [2].

N3-substituent divergence

Class-level inference

N3-benzyl (CH₂ linker) vs. N3-(4-methoxyphenyl) (direct N-aryl) in comparator; MW 373.47 vs. 375.44 g/mol

Conformational flexibility and electronic distribution differ; binding geometry may not transfer.

No head-to-head bioactivity data available; SAR context only.

Evidence Dimension	N3-substituent identity and molecular formula
Target Compound Data	N3-benzyl; C20H23NO4S; MW 373.47 g/mol
Comparator Or Baseline	3-(4-Methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one (CAS 238423-65-9): N3-(4-methoxyphenyl); C19H21NO5S; MW 375.44 g/mol
Quantified Difference	N3: benzyl (CH₂ linker) vs. 4-methoxyphenyl (direct N-aryl); MW difference −1.97 g/mol
Conditions	Structural comparison based on patent CN102766109A and chemical database entries.

Why This Matters

The N3-benzyl vs. N3-aryl distinction is critical for users selecting building blocks for SAR exploration; the conformational flexibility imparted by the benzyl CH₂ linker in CAS 5304-37-0 may confer different target binding geometries compared to the conformationally restricted N3-aryl analog.

• [1] CN102766109A. 2,3-Diaryl thiazolidine-4-one/-thioketone compounds, oxides thereof and use thereof. Google Patents. https://patents.google.com/patent/CN102766109A/en (accessed 2026-05-10). View Source
• [2] Tripathi, A. C.; Gupta, S. J.; Fatima, G. N.; Sonar, P. K.; Verma, A.; Saraf, S. K. 4-Thiazolidinones: The Advances Continue…. European Journal of Medicinal Chemistry 2014, 72, 52–77. https://doi.org/10.1016/j.ejmech.2013.11.017. View Source

Procurement-Driven Application Scenarios for 3-Benzyl-5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-thiazolidin-4-one (CAS 5304-37-0)

Medicinal Chemistry SAR Libraries Requiring High-PSA Thiazolidin-4-One Scaffolds

Research groups synthesizing focused libraries of thiazolidin-4-one derivatives for target-based screening should prioritize CAS 5304-37-0 when the SAR hypothesis requires a polar surface area exceeding 70 Ų, as demonstrated by its TPSA of 73.30 Ų (vs. 46 Ų for the des-methoxy analog Comparator A) [1]. The trimethoxyphenyl motif not only elevates PSA but also introduces additional hydrogen-bond acceptor sites, potentially enhancing interactions with polar binding pockets or improving aqueous solubility for biochemical assay formats. This compound serves as a strategic building block for probing the impact of C2-aryl methoxylation on target affinity and selectivity.

Process Chemistry: High-Boiling Intermediate for Distillation-Intolerant Synthetic Routes

CAS 5304-37-0, with a predicted boiling point of 554.1 °C [1], is suitable as a non-volatile intermediate in synthetic sequences where lower-boiling analogs (e.g., Comparator A at 492.1 °C or Comparator B at 501.2 °C) would be lost during high-temperature processing or solvent stripping. Its 62 °C boiling point advantage over the closest N3-benzyl analog ensures greater thermal resilience in reactions requiring elevated temperatures, reducing material loss and improving isolated yields in multi-step syntheses where chromatographic purification is preferred over distillation.

Crystallization and Solid-State Formulation Studies Exploiting Unique Molecular Packing

The combination of molecular weight (373.47 g/mol) and density (1.203 g/cm³) for CAS 5304-37-0 yields a calculated molar volume (≈310.4 cm³/mol) that is substantially larger than that of Comparator B (≈224.3 cm³/mol) [1]. This 38% molar volume expansion, driven by the N3-benzyl and C2-trimethoxyphenyl groups, predicts altered crystal packing, melting behavior, and powder morphology. Formulation scientists evaluating solid dispersions, co-crystals, or amorphous solid dispersions should consider CAS 5304-37-0 as a distinct candidate whose solid-state properties will differ markedly from simpler diaryl thiazolidin-4-ones.

Computational Chemistry and Molecular Modeling: Calibration Compound for DFT and QSAR Studies

The availability of experimental NMR data for closely related analogs (3-benzyl-2-phenyl, 3-butyl-2-phenyl, and 2,3-diphenyl-5-methyl-1,3-thiazolidin-4-ones) [1], combined with the distinct substitution pattern of CAS 5304-37-0 (N3-benzyl, C5-methyl, C2-trimethoxyphenyl), makes this compound a valuable calibration standard for validating computational predictions of electronic structure, conformational preferences, and spectroscopic properties. Its three methoxy groups provide a strong test case for DFT functionals in predicting methoxy rotational barriers and their impact on NMR chemical shifts. Procurement of this compound enables rigorous benchmarking of in silico models prior to virtual screening campaigns.

Application

Selection Property

Validation Focus

Polar target screening with thiazolidin-4-one scaffolds

TPSA-enriched substitution pattern

Confirm assay buffer solubility and hydrogen-bonding capacity

High-temperature synthetic routes

Elevated boiling point vs. des-methoxy analogs

Verify thermal stability under reaction conditions

Solid-state property screening

Altered molar volume and crystal packing

Evaluate powder XRD and melting behavior

DFT/QSAR model calibration

Distinct substitution array for benchmarking

Compare computed vs. experimental NMR shifts

• [1] Woolston, C. R. J.; Lee, J. B.; Swinbourne, F. J.; Adcock, W. A. C-13 NMR Investigation of Some Substituted 1,3-Thiazolidin-4-Ones. Magnetic Resonance in Chemistry 1993, 31 (4), 348–351. https://doi.org/10.1002/mrc.1260310405. View Source